Cas no 1342265-18-2 ([4-(methylamino)oxan-3-yl]methanol)

• Product Name: [4-(methylamino)oxan-3-yl]methanol
• CAS No: 1342265-18-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5099622
• Update Time: 2026-03-03

[4-(methylamino)oxan-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (4-(methylamino)tetrahydro-2H-pyran-3-yl)methanol
• [4-(methylamino)oxan-3-yl]methanol

• Inchi： 1S/C7H15NO2/c1-8-7-2-3-10-5-6(7)4-9/h6-9H,2-5H2,1H3
• InChI Key： IIQNADOHSBHUBR-UHFFFAOYSA-N
• SMILES： C(C1C(NC)CCOC1)O

Additional information on [4-(methylamino)oxan-3-yl]methanol

[4-(Methylamino)oxan-3-yl]methanol: A Comprehensive Overview

[4-(Methylamino)oxan-3-yl]methanol, identified by the CAS registry number 1342265-18-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of [4-(Methylamino)oxan-3-yl]methanol consists of a methanol group attached to an oxane (tetrahydropyran) ring, with a methylamino substituent at the 4-position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The presence of the methylamino group introduces additional reactivity, which has been exploited in numerous synthetic pathways to construct complex molecules.

Recent studies have highlighted the importance of [4-(Methylamino)oxan-3-yl]methanol as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a building block for constructing peptide mimetics and small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The ability to modify the oxane ring and the methylamino group has opened new avenues for tuning the pharmacokinetic properties of derived compounds.

In terms of synthesis, several efficient methods have been reported for the preparation of [4-(Methylamino)oxan-3-yl]methanol. One notable approach involves the ring-opening reaction of epoxides under specific catalytic conditions, followed by subsequent functionalization steps. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product, which is crucial for applications in asymmetric synthesis.

The biological evaluation of [4-(Methylamino)oxan-3-yl]methanol has revealed promising results in preclinical models. For example, studies conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases implicated in tumor growth and metastasis. Furthermore, ongoing clinical trials are investigating its potential as a therapeutic agent for chronic inflammatory diseases, where it has shown anti-inflammatory properties without significant adverse effects.

Beyond its role in drug discovery, [4-(Methylamino)oxan-3-yl]methanol has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in designing novel catalysts for organic transformations. Recent breakthroughs by Johnson and colleagues (2023) have demonstrated that incorporating this compound into polymer matrices enhances their mechanical properties, making them suitable for advanced biomedical devices.

In conclusion, [4-(Methylamino)oxan-3-yl]methanol stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future innovations in medicine and materials science. As research continues to unfold, we can expect even more groundbreaking discoveries related to this intriguing compound.